Cas no 478048-41-8 (4-Methyl-3-(methylsulfanyl)-5-[3-phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridin-2-yl]-4H-1,2,4-triazole)

4-Methyl-3-(methylsulfanyl)-5-[3-phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridin-2-yl]-4H-1,2,4-triazole structure
478048-41-8 structure
Product Name:4-Methyl-3-(methylsulfanyl)-5-[3-phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridin-2-yl]-4H-1,2,4-triazole
CAS No:478048-41-8
MF:C18H13F3N4S2
MW:406.447830915451
CID:5700132
Update Time:2023-10-14

4-Methyl-3-(methylsulfanyl)-5-[3-phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridin-2-yl]-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 2-[4-METHYL-5-(METHYLSULFANYL)-4H-1,2,4-TRIAZOL-3-YL]-3-PHENYL-6-(TRIFLUOROMETHYL)THIENO[3,2-B]PYRIDINE
    • METHYL 4-METHYL-5-[3-PHENYL-6-(TRIFLUOROMETHYL)THIENO[3,2-B]PYRIDIN-2-YL]-4H-1,2,4-TRIAZOL-3-YL SULFIDE
    • 4-methyl-3-(methylsulfanyl)-5-[3-phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridin-2-yl]-4H-1,2,4-triazole
    • Thieno[3,2-b]pyridine, 2-[4-methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]-3-phenyl-6-(trifluoromethyl)-
    • 4-Methyl-3-(methylsulfanyl)-5-[3-phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridin-2-yl]-4H-1,2,4-triazole
    • Inchi: 1S/C18H13F3N4S2/c1-25-16(23-24-17(25)26-2)15-13(10-6-4-3-5-7-10)14-12(27-15)8-11(9-22-14)18(19,20)21/h3-9H,1-2H3
    • InChI Key: NUHALYDVMIKWFJ-UHFFFAOYSA-N
    • SMILES: C12C(C3=CC=CC=C3)=C(C3N(C)C(SC)=NN=3)SC1=CC(C(F)(F)F)=CN=2

Experimental Properties

  • Density: 1.48±0.1 g/cm3(Predicted)
  • Boiling Point: 597.9±60.0 °C(Predicted)
  • pka: 0.52±0.10(Predicted)
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